![molecular formula C15H17NO4S2 B6180493 5'-{[(tert-butoxy)carbonyl]amino}-5-methyl-[2,3'-bithiophene]-4'-carboxylic acid CAS No. 2580227-76-3](/img/no-structure.png)
5'-{[(tert-butoxy)carbonyl]amino}-5-methyl-[2,3'-bithiophene]-4'-carboxylic acid
Overview
Description
The compound “5’-{[(tert-butoxy)carbonyl]amino}-5-methyl-[2,3’-bithiophene]-4’-carboxylic acid” is a complex organic molecule. The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis . This group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base . BOC-protected amines are prepared using the reagent di-tert-butyl-iminodicarboxylate .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of the Boc group and the bithiophene unit. The Boc group is a protecting group used in organic synthesis . The bithiophene unit is a type of heterocyclic compound consisting of two thiophene rings fused together.Chemical Reactions Analysis
The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '5'-{[(tert-butoxy)carbonyl]amino}-5-methyl-[2,3'-bithiophene]-4'-carboxylic acid' involves the protection of the amine group, followed by the synthesis of the bithiophene ring system, and then the deprotection of the amine group to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "5-methyl-2-thiophenecarboxylic acid", "thionyl chloride", "sodium hydride", "2-bromo-3'-methylbithiophene" ], "Reaction": [ "Protection of the amine group with tert-butyl carbamate using N,N-dimethylformamide and triethylamine", "Synthesis of the bithiophene ring system by reacting 5-methyl-2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride, followed by reaction with sodium hydride and 2-bromo-3'-methylbithiophene to yield the desired bithiophene derivative", "Deprotection of the amine group by treatment with trifluoroacetic acid to yield the final product" ] } | |
CAS RN |
2580227-76-3 |
Molecular Formula |
C15H17NO4S2 |
Molecular Weight |
339.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
